Cas no 1785007-13-7 (4-hydroxy-1-benzofuran-3-carbonitrile)

• Product Name: 4-hydroxy-1-benzofuran-3-carbonitrile
• CAS No: 1785007-13-7
• MF: C₉H₅NO₂
• MW: 159.141502141953
• CID: 5181763
• Update Time: 2025-06-11

4-hydroxy-1-benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-benzofuran-3-carbonitrile
• 3-Benzofurancarbonitrile, 4-hydroxy-

• Inchi： 1S/C9H5NO2/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5,11H
• InChI Key： LNBHKWZMLOWZHN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(O)=C2C(C#N)=C1

Additional information on 4-hydroxy-1-benzofuran-3-carbonitrile

Recent Advances in the Study of 4-hydroxy-1-benzofuran-3-carbonitrile (CAS: 1785007-13-7) in Chemical Biology and Pharmaceutical Research

The compound 4-hydroxy-1-benzofuran-3-carbonitrile (CAS: 1785007-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzofuran core substituted with a hydroxyl group and a nitrile functionality, has been the subject of numerous studies aimed at exploring its biological activities and synthetic utility. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4-hydroxy-1-benzofuran-3-carbonitrile derivatives on cyclin-dependent kinases (CDKs), a family of enzymes implicated in cancer progression. The researchers synthesized a series of analogs and evaluated their potency using in vitro enzymatic assays and cell-based models. Notably, one derivative bearing a 4-fluorophenyl substitution at the 5-position exhibited sub-micromolar IC50 values against CDK2 and CDK9, suggesting its potential as a lead compound for anticancer drug development. Molecular docking studies further revealed that the nitrile group forms a critical hydrogen bond with the hinge region of the kinase domain, while the benzofuran core occupies a hydrophobic pocket.

In parallel, a separate study in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of 4-hydroxy-1-benzofuran-3-carbonitrile derivatives. The researchers focused on their ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. Through structure-activity relationship (SAR) analysis, they identified that the hydroxyl group at the 4-position is essential for suppressing TNF-α-induced NF-κB activation. One optimized derivative demonstrated potent activity in a murine model of acute lung injury, reducing pro-inflammatory cytokine levels by over 60% compared to the control group.

The synthetic accessibility of 4-hydroxy-1-benzofuran-3-carbonitrile has also been a topic of recent investigation. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route starting from commercially available 2-hydroxybenzonitrile. The optimized procedure achieved an 85% yield with minimal purification steps, making it attractive for industrial-scale production. The authors emphasized the role of copper(I) catalysis in facilitating the key cyclization step, which proceeds under mild conditions with excellent regioselectivity.

From a safety and pharmacokinetic perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies of 4-hydroxy-1-benzofuran-3-carbonitrile derivatives have shown promising results. A recent preclinical assessment reported favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (75-85%). Importantly, no significant cytotoxicity was observed in normal human fibroblasts at concentrations up to 100 μM, indicating a potentially wide therapeutic window for further development.

Looking forward, the versatility of 4-hydroxy-1-benzofuran-3-carbonitrile as a pharmacophore continues to inspire new research directions. Current efforts are exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation and as a fluorescent probe for bioimaging applications. The compound's balanced lipophilicity (clogP ~2.1) and molecular weight (MW 175.17 g/mol) make it particularly suitable for these emerging applications in chemical biology.